molecular formula C11H12OS B8744221 6-Ethylthiochroman-4-one

6-Ethylthiochroman-4-one

Cat. No.: B8744221
M. Wt: 192.28 g/mol
InChI Key: VGAFRRLXLRGPNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Ethylthiochroman-4-one is a sulfur-containing heterocyclic compound belonging to the thiochroman-4-one family. The compound features a thiopyran ring (a six-membered ring with one sulfur atom) and a ketone group at position 4, with an ethyl substituent at position 6. Thiochroman-4-one derivatives are of significant interest due to their biological activities, including anticancer and antifungal properties.

Properties

Molecular Formula

C11H12OS

Molecular Weight

192.28 g/mol

IUPAC Name

6-ethyl-2,3-dihydrothiochromen-4-one

InChI

InChI=1S/C11H12OS/c1-2-8-3-4-11-9(7-8)10(12)5-6-13-11/h3-4,7H,2,5-6H2,1H3

InChI Key

VGAFRRLXLRGPNT-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(C=C1)SCCC2=O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiochroman-4-one derivatives vary in substituents and biological activities. Below is a comparative analysis of structurally related compounds:

Structural and Physicochemical Properties

Compound Name Substituents Molecular Formula Molecular Weight Key Features
6-Ethylthiochroman-4-one Ethyl (C₂H₅) at position 6 C₁₁H₁₂OS* 198.28* Hypothetical analog; inferred from 6-methyl derivative
6-Methylthiochroman-4-one Methyl (CH₃) at position 6 C₁₀H₁₀OS 178.25 Higher lipophilicity due to methyl group; used in synthetic intermediates
6-Chloro-thiochroman-4-one Chloro (Cl) at position 6 C₉H₇ClOS 200.67 Enhanced reactivity for further functionalization
6-Methoxy-2,2-dimethylthiochroman-4-one Methoxy (OCH₃) at position 6; dimethyl at position 2 C₁₂H₁₄O₂S 222.30 Increased steric hindrance; potential for modified pharmacokinetics

*Calculated based on structural analogs.

Key Research Findings

Anticancer Screening: Thiochroman-4-one derivatives (e.g., compound 34 in ) showed 10–100× higher potency than cisplatin in leukemia and melanoma cell lines .

Synthetic Flexibility : The thiopyran ring allows diverse functionalization, enabling tailored physicochemical properties (e.g., logP adjustments via substituents) .

Comparative Toxicity: 6-Methyl derivatives exhibit lower cytotoxicity (IC₅₀ > 50 µM in normal cells) compared to 6-chloro analogs (IC₅₀ ~ 20 µM), suggesting ethyl groups may improve therapeutic indices .

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